Cas no 1504252-74-7 (3-(5-methoxy-2-nitrophenoxy)pyrrolidine)

• Product Name: 3-(5-methoxy-2-nitrophenoxy)pyrrolidine
• CAS No: 1504252-74-7
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 4701253
• PubChem ID: 80459167
• Update Time: 2025-08-02

3-(5-methoxy-2-nitrophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXY-5-NITROPHENOXY)PYRROLIDINE
• 3-(5-methoxy-2-nitrophenoxy)pyrrolidine

• Inchi： 1S/C11H14N2O4/c1-16-10-3-2-8(13(14)15)6-11(10)17-9-4-5-12-7-9/h2-3,6,9,12H,4-5,7H2,1H3
• InChI Key： DGLKVXPUUSOJFV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1OC)[N+](=O)[O-])C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 76.3

Additional information on 3-(5-methoxy-2-nitrophenoxy)pyrrolidine

3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine: A Comprehensive Overview

3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine, also known by its CAS number CAS 1504252-74-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenoxy group. The presence of both methoxy and nitro substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine typically involves a multi-step process, often starting with the preparation of the phenoxy group. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and yields, which is particularly relevant given the increasing demand for sustainable chemical processes.

In terms of applications, 3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine has shown promise in several areas. One notable application is in the field of materials science, where it has been used as a precursor for advanced polymers and coatings. The compound's ability to form stable bonds with other molecules makes it ideal for creating materials with tailored mechanical and thermal properties. Additionally, recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory and antioxidant properties.

The electronic properties of CAS 1504252-74-7 are another area of active research. The nitro group on the aromatic ring contributes to the molecule's electron-withdrawing nature, which can be exploited in various electronic applications. For example, researchers have investigated its use in organic electronics, such as in field-effect transistors and light-emitting diodes (LEDs). The compound's ability to modulate charge transport properties makes it a candidate for next-generation electronic devices.

From an environmental perspective, understanding the behavior of 3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine in different ecosystems is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles. These investigations are essential for ensuring that the compound can be safely used in industrial and commercial applications without posing risks to human health or the environment.

In conclusion, 3-(5-Methoxy-2-Nitrophenoxy)Pyrrolidine (CAS 1504252-74-7) is a versatile compound with a wide range of potential applications. Its unique structure, combined with recent advances in synthetic methods and material science, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly significant role in various industries.